N-(3,4-dimethoxyphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C24H28N4O4/c1-16-4-6-17(7-5-16)22-23(30)27-24(26-22)10-12-28(13-11-24)15-21(29)25-18-8-9-19(31-2)20(14-18)32-3/h4-9,14H,10-13,15H2,1-3H3,(H,25,29)(H,27,30)
• InChI Key: QBSCJJGPUMNSCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCN(CC3)CC(=O)NC4=CC(=C(C=C4)OC)OC)NC2=O
• Molecular Formula: C24H28N4O4
• Molecular Weight: 436.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antiviral Applications

• Antitumor Activity : Compounds with structural similarities, particularly those incorporating triazaspirodecanone frameworks and acetamide functionalities, have been evaluated for their antitumor activities. For example, derivatives of 3-benzyl-4(3H)quinazolinones showed significant broad-spectrum antitumor activity, suggesting potential utility in cancer treatment research (Al-Suwaidan et al., 2016).
• Antiviral Evaluation : Spirothiazolidinone derivatives, sharing a common feature with our compound of interest in terms of spirocyclic and acetamide groups, demonstrated strong activity against influenza A/H3N2 virus, indicating potential for antiviral drug development (Apaydın et al., 2020).

Drug Discovery and Development

• Antibacterial Agents : Research on oxazolidinone antibacterial agents has highlighted the importance of structural motifs similar to those in the compound of interest, especially in improving safety profiles and antibacterial spectrum. For instance, 1,2,3-triazoles as substitutes for acetamide functionality in oxazolidinones showed reduced activity against monoamine oxidase A, improving the safety profile of these antibacterial agents (Reck et al., 2005).

Pharmacokinetic Research

• Renal Secretion and Transporter Interaction : The study of oxazolidinone antibiotics revealed insights into the pharmacokinetics, particularly the role of transporters like OAT3 and MATE1 in renal secretion. This research indicates the potential importance of structural components in influencing drug disposition and interactions with transport proteins (Lai et al., 2010).

Chemical Synthesis and Modification

• Synthetic Methodologies : Studies on the synthesis of related compounds, such as 1,2,4-triazole derivatives with antitumor and antimicrobial activity, provide a framework for the chemical manipulation and creation of new compounds with potential therapeutic applications. These synthetic approaches offer routes for the development of novel compounds based on the structure of interest (Akhter et al., 2023).